Cas no 89048-69-1 (2-Pyrimidinaminium, 4-methoxy-N,N,N,6-tetramethyl-, chloride)

2-Pyrimidinaminium, 4-methoxy-N,N,N,6-tetramethyl-, chloride structure
89048-69-1 structure
Product Name:2-Pyrimidinaminium, 4-methoxy-N,N,N,6-tetramethyl-, chloride
CAS No:89048-69-1
MF:C9H16ClN3O
MW:217.695840835571
CID:614427
PubChem ID:13392681
Update Time:2025-04-19

2-Pyrimidinaminium, 4-methoxy-N,N,N,6-tetramethyl-, chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinaminium, 4-methoxy-N,N,N,6-tetramethyl-, chloride
    • (4-methoxy-6-methylpyrimidin-2-yl)-trimethylazanium,chloride
    • DTXSID70539175
    • 89048-69-1
    • SCHEMBL10506414
    • (4-methyl-6-methoxy-2-pyrimidyl)trimethylammonium chloride
    • 4-Methoxy-N,N,N,6-tetramethylpyrimidin-2-aminium chloride
    • Inchi: 1S/C9H16N3O.ClH/c1-7-6-8(13-5)11-9(10-7)12(2,3)4;/h6H,1-5H3;1H/q+1;/p-1
    • InChI Key: XOGTUYMQZIFBMO-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C)C1C=C(C)N=C(N=1)[N+](C)(C)C

Computed Properties

  • Exact Mass: 217.0981898g/mol
  • Monoisotopic Mass: 217.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35Ų
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